Cas no 22942-02-5 (Phosphorothioic acid,O-[4-[[[[(butylamino)carbonyl]oxy]imino]methyl]phenyl] O,O-diethyl ester)

• Product Name: Phosphorothioic acid,O-[4-[[[[(butylamino)carbonyl]oxy]imino]methyl]phenyl] O,O-diethyl ester
• CAS No: 22942-02-5
• MF: C₁₆H₂₅N₂O₅PS
• MW: 388.418864011765
• CID: 275088
• PubChem ID: 9577594
• Update Time: 2025-04-19

Phosphorothioic acid,O-[4-[[[[(butylamino)carbonyl]oxy]imino]methyl]phenyl] O,O-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-[4-[[[[(butylamino)carbonyl]oxy]imino]methyl]phenyl] O,O-diethyl ester
• [(E)-(4-diethoxyphosphinothioyloxyphenyl)methylideneamino] N-butylcarbamate
• 22942-02-5
• Phosphorothioic acid, O,O-diethyl ester, O-ester with p-hydroxybenzaldehyde (O-butylcarbamoyl)oxime
• Stauffer R 14493
• Phosphorothioic acid, O-(4-(((((butylamino)carbonyl)oxy)imino)methyl)phenyl) O,O-diethyl ester
• 4-(O-(O,O-Diethylphosphorothioyl))benzaldoximino-N-butylcarbamate
• R 14493
• AI3-27508

• Inchi： 1S/C16H25N2O5PS/c1-4-7-12-17-16(19)22-18-13-14-8-10-15(11-9-14)23-24(25,20-5-2)21-6-3/h8-11,13H,4-7,12H2,1-3H3,(H,17,19)/b18-13+
• InChI Key： YADRSUMYNAYPTG-QGOAFFKASA-N
• SMILES： S=P(OCC)(OCC)OC1C=CC(/C=N/OC(NCCCC)=O)=CC=1

Computed Properties

• Exact Mass: 388.12235
• Monoisotopic Mass: 388.12218007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 78.38